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Compound of Interest

Compound Name: (S)-4-Octanol

Cat. No.: B12682771

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-4-Octanol, a chiral secondary alcohol, is a valuable building block in organic synthesis and
drug development. Its unique stereochemistry makes it a critical component in the synthesis of
complex molecules with specific biological activities. As with any chemical reagent, a thorough
understanding of its properties and associated hazards is paramount for ensuring the safety of
laboratory personnel and minimizing environmental impact. This in-depth technical guide
provides comprehensive information on the safety, handling, and disposal of (S)-4-Octanol,
tailored for professionals in research and development. The following sections detail the
physical and chemical properties, toxicological and ecotoxicological data, safe handling and
storage procedures, emergency protocols, and appropriate disposal methods for this
compound.

Physical and Chemical Properties

A clear understanding of the physical and chemical properties of (S)-4-Octanol is fundamental
to its safe handling. The following table summarizes key quantitative data for this compound.
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Property Value Reference
Molecular Formula CsH1s0 --INVALID-LINK--
Molecular Weight 130.23 g/mol --INVALID-LINK--
CAS Number 90365-63-2 --INVALID-LINK--
Appearance Colorless to Almost colorless TCI AMERICA
clear liquid

Boiling Point 174-176 °C (for 4-Octanol) Sigma-Aldrich
Melting Point -15 °C (for 1-Octanol) Sigma-Aldrich

] 65 °C (149 °F) - closed cup ) )
Flash Point Sigma-Aldrich
(for 4-Octanol)

0.818 g/mL at 20 °C (for 4-

Density Octanol) Sigma-Aldrich
Refractive Index (n20/D) 1.426 (for 4-Octanol) Sigma-Aldrich
XLogP3 2.7 --INVALID-LINK--
Hydrogen Bond Donor Count 1 --INVALID-LINK--

Hydrogen Bond Acceptor
1 --INVALID-LINK--
Count

Safety and Hazards

(S)-4-Octanol is classified as a combustible liquid and can cause serious eye irritation. It is
crucial to be aware of its hazard classifications and to take appropriate precautions.

GHS Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for hazard communication. For 4-Octanol, the following
classifications have been reported:

o Flammable Liquids: Category 4 (Combustible liquid)[1]
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Serious Eye Damage/Eye Irritation: Category 2A (Causes serious eye irritation)[2][3]

e Aquatic Hazard (Acute): Category 3 (Harmful to aquatic life)[1]

e Aquatic Hazard (Chronic): Category 3 (Harmful to aquatic life with long lasting effects)[1]

Hazard Statements

H227: Combustible liquid.[1]

H319: Causes serious eye irritation.[2][3]

H412: Harmful to aquatic life with long lasting effects.[1]

Precautionary Statements

P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.
No smoking.[1]

P264: Wash skin thoroughly after handling.[1]

P273: Avoid release to the environment.[1]

P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[1]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1]

P337 + P313: If eye irritation persists: Get medical advice/ attention.[1]

P370 + P378: In case of fire: Use dry sand, dry chemical or alcohol-resistant foam to
extinguish.[1]

P403 + P235: Store in a well-ventilated place. Keep cool.[1]

P501: Dispose of contents/ container to an approved waste disposal plant.[1]

Toxicological and Ecotoxicological Data
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Specific toxicological and ecotoxicological data for (S)-4-Octanol are not readily available. The

following tables present data for the closely related isomer, 1-Octanol, which can be used as a

conservative estimate of the potential hazards. It is imperative to handle (S)-4-Octanol with the

assumption of similar or greater toxicity.

Toxicological Data (for 1-Octanol)

Endpoint Species Value

Reference

Acute Oral Toxicity

Rat > 5,000 mg/k 4
(LD50) g/kg [4]
Acute Dermal Toxicity ]
Rabbit > 2,000 - 4,000 mg/kg  [4]
(LD50)
Skin . o
] o Rabbit Slight irritation [4]
Corrosion/Irritation
Serious Eye ] Causes serious eye
o Rabbit o [4]
Damage/Irritation irritation

Endpoint Species Value Exposure Time Reference
. Pimephales
Acute Fish
. promelas 13.3 mg/L 96 h
Toxicity (LC50)

(fathead minnow)

Acute Daphnia

o Daphnia magna Not specified 48 h
Toxicity (EC50)
. Desmodesmus
Algae Toxicity )
subspicatus 14 mg/L 48 h
(ErC50)
(green algae)
o Pimephales
Chronic Fish
o promelas 0.26 mg/L 33d
Toxicity (NOEC)

(fathead minnow)

Handling and Storage
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Proper handling and storage procedures are essential to minimize the risks associated with
(S)-4-Octanol.

Personal Protective Equipment (PPE)

When handling (S)-4-Octanol, the following personal protective equipment should be worn:
o Eye Protection: Chemical splash goggles or a face shield.[1]
» Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[5]

o Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are mandatory. For
larger quantities or in case of a splash risk, a chemical-resistant apron should also be worn.

[5]

Safe Handling Practices

o Work in a well-ventilated area, preferably within a chemical fume hood, especially when
heating or creating aerosols.[6]

o Keep the container tightly closed when not in use.[6]

¢ Avoid contact with skin, eyes, and clothing.[6]

e Avoid breathing vapors or mists.[6]

o Keep away from ignition sources such as open flames, hot surfaces, and sparks.[6]

e Use only non-sparking tools when handling the material.

e Ground and bond containers when transferring large volumes to prevent static discharge.[1]
e Do not eat, drink, or smoke in the laboratory.[6]

e Wash hands thoroughly after handling.[6]

Storage

o Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[6]
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» Store away from incompatible materials such as strong oxidizing agents, acids, acid
chlorides, and acid anhydrides.[6]

» Store in a designated flammable liquids storage cabinet.[1]

Emergency Procedures

In the event of an emergency, prompt and appropriate action is critical.

Spills

e Minor Spills:

o Alert personnel in the immediate area.

(¢]

Wear appropriate PPE.

[¢]

Absorb the spill with an inert, non-combustible material such as vermiculite, sand, or earth.

[6]

[¢]

Collect the absorbed material into a labeled, sealable container for hazardous waste
disposal.[6]

[¢]

Clean the spill area with soap and water.
e Major Spills:

o Evacuate the area immediately.

(¢]

Alert others and activate the fire alarm if necessary.

[¢]

If safe to do so, shut off all ignition sources.

[¢]

Contact the institution's emergency response team or local fire department.

[e]

Prevent the spill from entering drains or waterways.[6]

First Aid
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek medical attention if irritation develops or persists.[4]

« Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, give artificial respiration. Seek immediate medical attention.[4]

« Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water
and give them a small amount of water to drink. Seek immediate medical attention.[4]

Disposal

(S)-4-Octanol and its contaminated waste must be disposed of as hazardous waste in
accordance with all local, state, and federal regulations.

General Disposal Guidelines

o Collect waste (S)-4-Octanol and contaminated materials in a clearly labeled, sealed
container.[4]

e Do not dispose of (S)-4-Octanol down the drain.[4]

o Contact your institution's environmental health and safety department for specific disposal
procedures.

Chemical Degradation (for consideration by qualified
personnel)

For small quantities, chemical oxidation may be a viable option for degradation prior to
disposal, performed by trained personnel in a controlled laboratory setting. (S)-4-Octanol, as a
secondary alcohol, can be oxidized to a ketone. Common laboratory oxidizing agents include:

o Chromium-based reagents: Jones reagent (chromic acid) or pyridinium chlorochromate
(PCC).[7] These reagents are effective but are themselves hazardous and generate
hazardous chromium waste.
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o Dess-Martin periodinane: A milder oxidizing agent.[8]

e Swern oxidation: Utilizes oxalyl chloride or trifluoroacetic anhydride, dimethyl sulfoxide
(DMSO), and a hindered organic base.[8]

Note: Any chemical degradation procedure must be thoroughly evaluated for safety and
compatibility with laboratory facilities and waste streams.

Experimental Protocols

Detailed experimental protocols for the determination of the toxicological and ecotoxicological
data presented in this guide are based on internationally recognized guidelines, such as those
established by the Organisation for Economic Co-operation and Development (OECD).

o Acute Oral Toxicity (LD50): Typically determined using a method similar to OECD Test
Guideline 401 or 423, where the substance is administered orally to rats at various dose
levels, and mortality is observed over a 14-day period.[4]

o Acute Dermal Toxicity (LD50): Generally follows a protocol like OECD Test Guideline 402,
involving the application of the substance to the skin of rabbits for 24 hours, with subsequent
observation for mortality and skin reactions.[4]

 Skin Irritation: Assessed using methods like OECD Test Guideline 404, where the substance
is applied to the shaved skin of rabbits, and the site is observed for erythema and edema
over a set period.[4]

o Eye Irritation: Follows procedures similar to OECD Test Guideline 405, where the substance
is instilled into the eye of a rabbit, and the cornea, iris, and conjunctiva are evaluated for
adverse effects.[4]

¢ Acute Fish Toxicity (LC50): Determined according to guidelines such as OECD Test
Guideline 203, where fish are exposed to various concentrations of the substance in water
for 96 hours, and the concentration that is lethal to 50% of the fish is calculated.

» Acute Daphnia Toxicity (EC50): Typically follows OECD Test Guideline 202, where daphnids
are exposed to a range of concentrations for 48 hours, and the concentration that
immobilizes 50% of the population is determined.
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» Algae Toxicity (EC50): Assessed using a method like OECD Test Guideline 201, which
measures the inhibition of growth of a selected algal species over 72 hours of exposure to
the substance.

Visualizations

The following diagrams illustrate key workflows for the safe management of (S)-4-Octanol.

Procurement & Receiving Handling & Use ‘Waste Management & Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling of (S)-4-Octanol.

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b12682771?utm_src=pdf-body
https://www.benchchem.com/product/b12682771?utm_src=pdf-body-img
https://www.benchchem.com/product/b12682771?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12682771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Minor Major

-

Major Spill )

Alert Area Personnel Evacuate Area

Activate Alarm

Contact EHS/

Contain & Absorb .
Emergency Services

Clean Area Prevent Spread (if safe)

Dispose of Waste

Click to download full resolution via product page

Caption: Decision workflow for (S)-4-Octanol spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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